Cas no 51329-15-8 (Methyl 3,5-dibromobenzoate)

• Product Name: Methyl 3,5-dibromobenzoate
• CAS No: 51329-15-8
• MF: C₈H₆Br₂O₂
• MW: 293.940041065216
• MDL: MFCD00082648
• CID: 89635
• PubChem ID: 621923
• Update Time: 2025-06-10

Methyl 3,5-dibromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-dibromobenzoate
• 3,5-Dibromobenzoic acid methyl ester
• Methyl3,5-dibromobenzoate
• Benzoic acid, 3,5-dibromo-, methyl ester
• 3,5-DIBROMOMETHYLBENZOATE
• GSMAWUZTAIOCPL-UHFFFAOYSA-N
• 1,3-Dibromo-5-(methoxycarbonyl)benzene
• PubChem3973
• Maybridge1_007706
• KSC274I7J
• RARECHEM AL BF 0770
• HMS563G06
• GSMAWUZTAIOCPL-UHFFFAOYSA-
• CL8543
• SBB065107
• DS-1114
• PS-7162
• CHEMBL2252128
• AC-28737
• NS00121729
• A828536
• DTXSID00347467
• SY024497
• 51329-15-8
• SCHEMBL2408987
• M1929
• CS-W001088
• AKOS015834170
• SR-01000637677-1
• InChI=1/C8H6Br2O2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,1H3
• 3,5-dibromo-2-methyl-benzoate
• CCG-48108
• EN300-258781
• J-400994
• 3,5-dibromo-benzoic acid methyl ester
• AM20060242
• Z1269219227
• FT-0628509
• MFCD00082648
• DB-007660
• DTXCID30298539

• MDL： MFCD00082648
• Inchi： 1S/C8H6Br2O2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,1H3
• InChI Key： GSMAWUZTAIOCPL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(=O)OC)C=1)Br
• BRN： 2255855

Computed Properties

• Exact Mass: 291.87300
• Monoisotopic Mass: 291.873
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: powder
• Density: 1.84
• Melting Point: 61.0 to 65.0 deg-C
• Boiling Point: 294.2℃ at 760 mmHg
• Flash Point: 131.8±21.8 °C
• Refractive Index: 1.583
• PSA: 26.30000
• LogP: 2.99820
• Solubility: Not determined

Methyl 3,5-dibromobenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：Ambient temperatures.
• Risk Phrases：R36/37/38

Additional information on Methyl 3,5-dibromobenzoate

Methyl 3,5-dibromobenzoate (CAS No. 51329-15-8): A Key Intermediate in Modern Chemical Synthesis and Pharmaceutical Research

Methyl 3,5-dibromobenzoate, identified by its unique Chemical Abstracts Service (CAS) number 51329-15-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its brominated benzoate structure, has garnered considerable attention due to its versatile applications in synthesizing complex molecules. The presence of two bromine atoms at the 3rd and 5th positions on the benzene ring imparts unique reactivity, making it a valuable intermediate in various chemical transformations.

The utility of Methyl 3,5-dibromobenzoate stems from its ability to undergo a wide range of chemical reactions, including nucleophilic aromatic substitution, cross-coupling reactions, and reduction processes. These reactions are pivotal in the development of novel pharmaceuticals, agrochemicals, and materials science applications. Recent advancements in synthetic methodologies have further highlighted the importance of this compound in constructing biologically active molecules.

In the context of pharmaceutical research, Methyl 3,5-dibromobenzoate has been employed as a precursor in the synthesis of various drug candidates. Its brominated structure facilitates the introduction of additional functional groups, enabling the creation of complex scaffolds that mimic natural products or designed molecules. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The bromine atoms serve as handles for further functionalization, allowing chemists to tailor the properties of the resulting molecules precisely.

One notable application of Methyl 3,5-dibromobenzoate is in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents. By incorporating this intermediate into cyclic frameworks, scientists can generate derivatives with enhanced binding affinity and selectivity. Recent studies have demonstrated its role in producing kinase inhibitors and antiviral agents, underscoring its significance in drug discovery efforts.

The reactivity of Methyl 3,5-dibromobenzoate also makes it a valuable tool in materials science. Researchers have explored its use in creating organic semiconductors and liquid crystals, where precise control over molecular architecture is crucial. The ability to introduce bromine atoms at specific positions allows for fine-tuning of electronic properties, making this compound a candidate for developing advanced optoelectronic devices.

From a synthetic chemistry perspective, the synthesis of Methyl 3,5-dibromobenzoate exemplifies modern approaches to constructing complex molecular structures. Traditional methods often involve multi-step sequences with limited regioselectivity. However, recent innovations in catalytic systems and flow chemistry have enabled more efficient and selective routes to this intermediate. These advancements not only improve yield but also reduce waste, aligning with green chemistry principles.

The role of computational chemistry in optimizing synthetic routes for compounds like Methyl 3,5-dibromobenzoate cannot be overstated. Molecular modeling techniques allow researchers to predict reaction outcomes and identify optimal conditions before conducting experiments. This approach accelerates the discovery process and reduces the time required to bring new compounds from bench to market.

In conclusion, Methyl 3,5-dibromobenzoate (CAS No. 51329-15-8) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable intermediate in modern synthetic chemistry. As research continues to evolve, the importance of this compound is likely to grow further, driving innovation in drug development and material design.